2-Propanone, 1-fluoren-9-yl-
Overview
Description
- It belongs to the class of ketones and contains a fluorene moiety.
- The compound’s structure consists of a propanone (acetone) backbone with a fluorene group attached.
2-Propanone, 1-fluoren-9-yl-: is a chemical compound with the following IUPAC name: 1- (9,9-diethyl-9H-fluoren-2-yl)-2- (hydroxyimino)propan-1-one .
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common method is the reaction of fluorenone with ethylmagnesium bromide followed by oxidation to yield the desired ketone.
Reaction Conditions: The specific conditions depend on the synthetic route chosen, but typically involve refluxing the reactants in an appropriate solvent.
Industrial Production: While I don’t have specific industrial production methods, research laboratories often synthesize this compound for scientific purposes.
Chemical Reactions Analysis
Reactivity: can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The products formed depend on the specific reaction conditions, but they include derivatives of the fluorene ketone.
Scientific Research Applications
Chemistry: Researchers use this compound as a building block for more complex molecules due to its unique fluorene structure.
Biology: It may serve as a fluorescent probe or be used in studies related to drug design.
Medicine: While not a drug itself, it could inspire drug development.
Industry: Its applications in industry are limited due to its specialized nature.
Mechanism of Action
- Unfortunately, detailed information about the mechanism of action for this specific compound is scarce. Further research is needed to understand its effects fully.
- it likely interacts with specific molecular targets or pathways due to its structural features.
Comparison with Similar Compounds
Similar Compounds: Other fluorene derivatives, such as fluorenone and fluorene itself, share similarities but lack the specific ketone functionality.
Uniqueness: The presence of the ketone group in distinguishes it from other fluorene-based compounds.
Properties
CAS No. |
2470-85-1 |
|---|---|
Molecular Formula |
C16H14O |
Molecular Weight |
222.28 g/mol |
IUPAC Name |
1-(9H-fluoren-9-yl)propan-2-one |
InChI |
InChI=1S/C16H14O/c1-11(17)10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10H2,1H3 |
InChI Key |
CBBTUJNXYWEYBX-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1C2=CC=CC=C2C3=CC=CC=C13 |
Origin of Product |
United States |
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